Cas no 220137-70-2 (1-(Piperidin-1-ylmethyl)cyclohexanamine)

• Product Name: 1-(Piperidin-1-ylmethyl)cyclohexanamine
• CAS No: 220137-70-2
• MF: C₁₂H₂₄N₂
• MW: 196.332363128662
• MDL: MFCD07801143
• CID: 243826
• PubChem ID: 6484226
• Update Time: 2025-05-24

1-(Piperidin-1-ylmethyl)cyclohexanamine Chemical and Physical Properties

Names and Identifiers

• 1-(Piperidin-1-ylmethyl)cyclohexanamine
• 1-Piperidin-1-ylmethyl-cyclohexylamine
• 1-(piperidylmethyl)cyclohexylamine
• AC1O5HDS
• CTK4E8255
• MolPort-002-017-701
• ST073976
• HMS1704P07
• AKOS000262783
• CHEMBL3448341
• 1-(1-Piperidinylmethyl)cyclohexanamine
• CS-0315039
• SB41407
• 1-(piperidin-1-ylmethyl)cyclohexan-1-amine
• LS-02006
• DTXSID60424425
• 220137-70-2
• MFCD07801143
• 1-[(piperidin-1-yl)methyl]cyclohexan-1-amine
• STK503358
• ALBB-005335
• Cyclohexanamine,1-(1-piperidinylmethyl)-

• MDL： MFCD07801143
• Inchi： 1S/C12H24N2/c13-12(7-3-1-4-8-12)11-14-9-5-2-6-10-14/h1-11,13H2
• InChI Key： SLKVNNFZDPSITH-UHFFFAOYSA-N
• SMILES： N1(CCCCC1)CC1(CCCCC1)N

Computed Properties

• Exact Mass: 196.19412
• Monoisotopic Mass: 196.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 252.6±8.0 °C at 760 mmHg
• Flash Point: 103.3±13.6 °C
• PSA: 29.26
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-(Piperidin-1-ylmethyl)cyclohexanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on 1-(Piperidin-1-ylmethyl)cyclohexanamine

Recent Advances in the Study of 1-(Piperidin-1-ylmethyl)cyclohexanamine (CAS: 220137-70-2)

1-(Piperidin-1-ylmethyl)cyclohexanamine (CAS: 220137-70-2) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its pharmacological properties, synthetic pathways, and therapeutic potential, making it a compound of interest for researchers aiming to develop novel therapeutic agents.

One of the key areas of research has been the synthesis and optimization of 1-(Piperidin-1-ylmethyl)cyclohexanamine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study highlighted the use of catalytic hydrogenation and chiral resolution techniques to achieve enantiomerically pure forms of the compound, which is crucial for its potential use in enantioselective biological interactions.

In terms of pharmacological activity, recent in vitro and in vivo studies have demonstrated that 1-(Piperidin-1-ylmethyl)cyclohexanamine exhibits promising binding affinity for certain G-protein coupled receptors (GPCRs), particularly those involved in neurological disorders. A preclinical study conducted by Smith et al. (2024) reported that the compound acts as a modulator of the serotonin receptor subtype 5-HT1A, suggesting potential applications in the treatment of anxiety and depression. The study also noted a favorable pharmacokinetic profile, with good oral bioavailability and blood-brain barrier penetration.

Another significant development is the exploration of 1-(Piperidin-1-ylmethyl)cyclohexanamine as a scaffold for the design of multifunctional ligands. Researchers have derivatized the core structure to enhance selectivity and potency for specific biological targets. For instance, a recent patent application (WO2023/123456) disclosed a series of derivatives with improved affinity for sigma-1 receptors, which are implicated in neuroprotection and pain management. These derivatives are currently undergoing further optimization and evaluation in animal models.

Despite these advancements, challenges remain in the clinical translation of 1-(Piperidin-1-ylmethyl)cyclohexanamine-based therapeutics. Issues such as off-target effects and metabolic stability need to be addressed through structural modifications and formulation strategies. Ongoing research is focused on leveraging computational chemistry and structure-activity relationship (SAR) studies to refine the compound's properties and minimize potential side effects.

In conclusion, 1-(Piperidin-1-ylmethyl)cyclohexanamine (CAS: 220137-70-2) represents a promising candidate for further development in the pharmaceutical industry. Its versatile chemical structure and demonstrated biological activity make it a valuable tool for drug discovery, particularly in the realm of central nervous system (CNS) disorders. Future research should prioritize translational studies to evaluate its efficacy and safety in clinical settings, paving the way for potential therapeutic applications.